molecular formula C14H21NO B312537 N-(2,5-dimethylphenyl)-2-ethylbutanamide

N-(2,5-dimethylphenyl)-2-ethylbutanamide

Cat. No.: B312537
M. Wt: 219.32 g/mol
InChI Key: AEEBYSWAUWKJLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2,5-Dimethylphenyl)-2-ethylbutanamide is an amide derivative characterized by a 2-ethylbutanamide group attached to a 2,5-dimethyl-substituted phenyl ring. The 2,5-dimethylphenyl moiety is a common pharmacophore in agrochemicals and pharmaceuticals, often influencing bioactivity through steric and electronic effects . The ethylbutanamide chain likely contributes to lipophilicity, which may affect solubility, membrane permeability, and intermolecular interactions.

Properties

Molecular Formula

C14H21NO

Molecular Weight

219.32 g/mol

IUPAC Name

N-(2,5-dimethylphenyl)-2-ethylbutanamide

InChI

InChI=1S/C14H21NO/c1-5-12(6-2)14(16)15-13-9-10(3)7-8-11(13)4/h7-9,12H,5-6H2,1-4H3,(H,15,16)

InChI Key

AEEBYSWAUWKJLL-UHFFFAOYSA-N

SMILES

CCC(CC)C(=O)NC1=C(C=CC(=C1)C)C

Canonical SMILES

CCC(CC)C(=O)NC1=C(C=CC(=C1)C)C

Origin of Product

United States

Comparison with Similar Compounds

Research Implications and Gaps

  • Synthetic Feasibility : Microwave-assisted synthesis, as used for hydroxynaphthalene-carboxamides, could be adapted for efficient production .
  • Structural Studies : X-ray crystallography (using methods like SHELX ) would clarify conformational preferences and intermolecular interactions.

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